Cas no 1087351-66-3 (N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride)

• Product Name: N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride
• CAS No: 1087351-66-3
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD09864283
• CID: 4570679
• Update Time: 2025-06-11

N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl[2-(oxan-4-yl)ethyl]amine hydrochloride
• N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride

• MDL： MFCD09864283
• Inchi： 1S/C8H17NO.ClH/c1-9-5-2-8-3-6-10-7-4-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： XLBMZJKYRODOIV-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)CNC.Cl

N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride

Introduction to N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride (CAS No. 1087351-66-3)

N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride, a compound with the chemical identifier CAS No. 1087351-66-3, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydropyran derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The molecular structure of N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride consists of a tetrahydropyran ring substituted with an amine group at the 2-position and a methyl group at the 4-position. This specific arrangement contributes to its unique chemical and pharmacological properties. The tetrahydropyran moiety is a common pharmacophore in many bioactive molecules, often involved in interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride in modulating various biological pathways. One of the most intriguing aspects of this compound is its ability to interact with neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions are of great interest due to their implications in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Research has demonstrated that the tetrahydropyran derivative can influence the activity of serotonin receptors, which are crucial for regulating mood and behavior. The amine group in the structure of N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride allows for selective binding to these receptors, potentially leading to therapeutic effects with minimal side effects. Additionally, the methyl group at the 4-position of the tetrahydropyran ring may contribute to enhanced stability and bioavailability, making it a more viable candidate for clinical use.

In vitro studies have shown promising results regarding the pharmacological properties of N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride. These studies have focused on its ability to inhibit enzymes involved in inflammation and pain pathways. The compound has been found to exhibit significant anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

Furthermore, preliminary animal models have provided insights into the potential therapeutic applications of this compound. Studies have indicated that N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride can alleviate symptoms associated with chronic pain conditions by interacting with opioid receptors in the central nervous system. This interaction is similar to that of traditional analgesics but with a potentially lower risk of tolerance and dependence.

The solubility and stability of N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride make it an attractive candidate for formulation into various pharmaceutical forms, including oral tablets, injectables, and topical preparations. The hydrochloride salt form enhances its solubility in water, which is essential for achieving optimal absorption and distribution within the body.

Future research aims to further elucidate the mechanism of action of N-methyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine hydrochloride and explore its potential in treating a broader range of diseases. Advances in computational chemistry and molecular modeling are expected to play a crucial role in understanding how this compound interacts with biological targets at a molecular level.

The development of new drugs is a complex process that requires extensive testing and validation before reaching clinical use. However, the promising findings with N-methyl-2-(tetrahydro-2H-pyran-4-ylyl)ethanamine hydrochloride suggest that it could be a valuable addition to the pharmacopeia in years to come. Its unique structural features and potential biological activities make it a compound worth monitoring as research progresses.

In conclusion, N-methyl--(tetrahydrop--pyr--4--yl)--et--amin-- hydroch--orid--e (CAS No. 1087351--66--3) is a fascinating molecule with potential therapeutic applications in various disease areas. Its structural properties, combined with recent findings from preclinical studies, make it an exciting candidate for further investigation. As research continues to uncover new insights into its pharmacological effects, this compound may one day contribute significantly to improving human health.